Cas no 1159977-01-1 (6-Acetoxymethyl-4-methoxy-5-methyl-3-pyridylmethanol o-Toluate)

• Product Name: 6-Acetoxymethyl-4-methoxy-5-methyl-3-pyridylmethanol o-Toluate
• CAS No: 1159977-01-1
• MF: C₁₉H₂₁NO₅
• MW: 343.373745679855
• CID: 1064469
• Update Time: 2025-04-20

6-Acetoxymethyl-4-methoxy-5-methyl-3-pyridylmethanol o-Toluate Chemical and Physical Properties

Names and Identifiers

• 6-Acetoxymethyl-4-methoxy-5-methyl-3-pyridylmethanol o-Toluate
• [6-(acetyloxymethyl)-4-methoxy-5-methylpyridin-3-yl]methyl 2-methylbenzoate

• Inchi： 1S/C19H21NO5/c1-12-7-5-6-8-16(12)19(22)25-10-15-9-20-17(11-24-14(3)21)13(2)18(15)23-4/h5-9H,10-11H2,1-4H3
• InChI Key： QCGQHFZZHNDHLP-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CN=C(COC(C)=O)C=1C)COC(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 343.14200
• Monoisotopic Mass: 343.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.7A^2

Experimental Properties

• PSA: 74.72000
• LogP: 3.12710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters